Cas no 136065-10-6 ((2,5-Dichlorophenyl)-morpholin-4-ylmethanone)

• Product Name: (2,5-Dichlorophenyl)-morpholin-4-ylmethanone
• CAS No: 136065-10-6
• MF: C₁₁H₁₁Cl₂NO₂
• MW: 260.116541147232
• CID: 6793054
• PubChem ID: 868908
• Update Time: 2025-06-12

(2,5-Dichlorophenyl)-morpholin-4-ylmethanone Chemical and Physical Properties

Names and Identifiers

• SMR000103965
• CHEMBL1530727
• BDBM62849
• CB02039
• SWVWLULVLDQSSF-UHFFFAOYSA-N
• MLS000108002
• SCHEMBL1042677
• (2,5-dichlorophenyl)-morpholino-methanone
• AKOS003269389
• BIM-0000582.P001
• cid_868908
• MFCD01195639
• SR-01000217645-1
• SR-01000217645
• [2,5-bis(chloranyl)phenyl]-morpholin-4-yl-methanone
• SMSF0007023
• CBMicro_000478
• 2,5-dichlorobenzoylmorpholine
• Cambridge id 5701888
• (2,5-dichlorophenyl)(morpholin-4-yl)methanone
• (2,5-dichlorophenyl)-(4-morpholinyl)methanone
• 136065-10-6
• 136065-11-7
• STK322865
• (2,5-Dichlorophenyl)(morpholino)methanone
• (2,5-dichlorophenyl)-morpholin-4-ylmethanone
• HMS2497M18
• (2,5-Dichlorophenyl)-morpholin-4-ylmethanone

• Inchi： 1S/C11H11Cl2NO2/c12-8-1-2-10(13)9(7-8)11(15)14-3-5-16-6-4-14/h1-2,7H,3-6H2
• InChI Key： SWVWLULVLDQSSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(N1CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 259.0166840g/mol
• Monoisotopic Mass: 259.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (2,5-Dichlorophenyl)-morpholin-4-ylmethanone

Introduction to (2,5-Dichlorophenyl)-morpholin-4-ylmethanone (CAS No. 136065-10-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, (2,5-Dichlorophenyl)-morpholin-4-ylmethanone, identified by its CAS number 136065-10-6, has garnered significant attention due to its unique structural and pharmacological properties. This compound, featuring a dichlorophenyl moiety linked to a morpholine ring through a methanone bridge, exhibits promising characteristics that make it a valuable candidate for further exploration in medicinal chemistry.

The structural framework of (2,5-Dichlorophenyl)-morpholin-4-ylmethanone is characterized by its aromatic ring system, which is further modified by chlorine substituents at the 2 and 5 positions. This dichlorophenyl group is known to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. The morpholine ring, on the other hand, contributes to the compound's solubility and bioavailability, which are critical factors in determining its efficacy as a therapeutic agent.

In recent years, there has been a surge in research focused on developing novel molecules that can modulate biological pathways associated with various diseases. The (2,5-Dichlorophenyl)-morpholin-4-ylmethanone structure has been investigated for its potential in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its ability to interact with biological targets at the molecular level makes it a promising candidate for further pharmacological studies.

One of the most compelling aspects of (2,5-Dichlorophenyl)-morpholin-4-ylmethanone is its versatility in drug design. The presence of both the dichlorophenyl and morpholine groups provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has led to several derivative compounds being explored in preclinical studies for their potential therapeutic applications.

The dichlorophenyl group is particularly noteworthy for its role in enhancing the binding affinity of small molecules to their target proteins. Chlorine atoms are known to increase electron density on the aromatic ring, thereby facilitating stronger interactions with biological targets. This property has been leveraged in the development of various drug candidates that require high binding affinity for efficacy.

The morpholine ring contributes to the compound's solubility and metabolic stability, which are essential factors in drug development. Morpholine derivatives are commonly found in pharmaceuticals due to their ability to improve solubility while maintaining structural integrity under physiological conditions. This makes (2,5-Dichlorophenyl)-morpholin-4-ylmethanone a particularly attractive candidate for oral administration and systemic delivery.

Recent studies have highlighted the potential of (2,5-Dichlorophenyl)-morpholin-4-ylmethanone in modulating inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound has been shown to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, the compound may help reduce inflammation and alleviate symptoms associated with these conditions.

In addition to its anti-inflammatory properties, (2,5-Dichlorophenyl)-morpholin-4-ylmethanone has also been explored for its potential role in cancer therapy. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to modulate pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The compound's ability to cross the blood-brain barrier has also been a subject of interest. This property is particularly relevant for developing treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. By penetrating the blood-brain barrier, (2,5-Dichlorophenyl)-morpholin-4-ylmethanone could potentially target neurological deficits associated with these conditions more effectively than compounds that cannot cross this barrier.

The synthesis of (2,5-Dichlorophenyl)-morpholin-4-ylmethanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the dichlorophenyl intermediate followed by its reaction with morpholine derivatives under controlled conditions. The methanone bridge is then introduced through condensation reactions or other coupling techniques.

The purity of the final product is crucial for both preclinical and clinical studies. Impurities can affect the pharmacological properties of the compound and may lead to adverse effects during testing. Therefore， rigorous purification techniques such as column chromatography and recrystallization are employed to ensure high-quality material for further investigation.

In conclusion，(2，5-Dichlorophenyl)-morpholin-4-ymethanone (CAS No. 136065-10-6) represents a promising chemical entity with significant potential in pharmaceutical research。 Its unique structural features， coupled with its demonstrated biological activity， make it an attractive candidate for further development。 As research continues，this compound may contribute valuable insights into new therapeutic strategies across various medical disciplines。